Cas no 329221-97-8 (6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 329221-97-8
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 6008866
• PubChem ID: 2790151
• Update Time: 2025-05-22

6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-6-methyl-2-[(1-oxo-3-phenylpropyl)amino]-
• 6-methyl-2-[(3-phenylpropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Cambridge id 5574999
• AKOS016312436
• SCHEMBL3914076
• 6-methyl-2-(3-phenylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• F0463-0352
• 329221-97-8
• BIM-0025213.P001
• CHEMBL246551
• CBMicro_025234
• CCG-12255
• AK-968/11367406
• AKOS000678639

• Inchi： 1S/C19H22N2O2S/c1-12-7-9-14-15(11-12)24-19(17(14)18(20)23)21-16(22)10-8-13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3,(H2,20,23)(H,21,22)
• InChI Key： HFZIFZAMRUYLQC-UHFFFAOYSA-N
• SMILES： C12CC(C)CCC=1C(C(N)=O)=C(NC(=O)CCC1=CC=CC=C1)S2

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

6-Methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 329221-97-8): A Comprehensive Overview

6-Methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 329221-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, with its unique structural features, presents a fascinating case study for chemists and researchers alike. The compound's benzothiophene core, combined with the propanamido and carboxamide functional groups, makes it a versatile intermediate in synthetic chemistry.

The molecular structure of 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide reveals several interesting characteristics. The tetrahydrobenzothiophene moiety provides a rigid framework, while the phenylpropanamido side chain introduces potential for hydrogen bonding and π-π interactions. These structural attributes contribute to the compound's potential applications in drug discovery and material science. Researchers are particularly interested in how the methyl group at position 6 affects the molecule's overall properties and reactivity.

In recent years, there has been growing interest in benzothiophene derivatives due to their diverse biological activities. The 6-methyl-2-(3-phenylpropanamido) variant has shown promise in preliminary studies as a potential scaffold for therapeutic agents. Its structural similarity to known bioactive compounds makes it a valuable target for medicinal chemistry research. The presence of both amide and carboxamide functionalities suggests possible interactions with biological targets, sparking investigations into its pharmacological potential.

The synthesis of 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide typically involves multi-step organic transformations. Key steps often include the construction of the tetrahydrobenzothiophene core, followed by introduction of the propanamido side chain and final carboxamide formation. Researchers have explored various synthetic routes to optimize yield and purity, with recent focus on greener chemistry approaches that minimize environmental impact.

Analytical characterization of CAS 329221-97-8 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. The compound's purity is crucial for research applications, particularly in pharmaceutical development where impurity profiles must be carefully controlled. Recent advancements in analytical technology have enabled more precise characterization of such complex molecules, facilitating better understanding of their structure-activity relationships.

The physicochemical properties of 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide are of particular interest to formulation scientists. Its solubility profile, stability under various conditions, and potential polymorphic forms are active areas of investigation. These properties significantly influence the compound's handling, storage requirements, and potential applications in different formulations.

Current research trends involving benzothiophene-3-carboxamide derivatives focus on their potential therapeutic applications. While 329221-97-8 itself is primarily used as a research chemical, its structural features suggest possible utility in developing compounds for various biological targets. The scientific community continues to explore structure-activity relationships within this chemical class to identify promising leads for further development.

From a commercial perspective, 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide remains a niche product serving specialized research needs. Suppliers typically offer it in small quantities for laboratory use, with purity specifications tailored to research requirements. The market for such specialized intermediates has grown steadily as drug discovery efforts become more sophisticated and target-specific.

Safety considerations for handling CAS 329221-97-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and good laboratory practices are recommended when working with this material. Material Safety Data Sheets provide detailed handling instructions specific to this compound.

The future outlook for 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide research appears promising. As computational chemistry and AI-assisted drug design advance, molecules with this structural motif may see increased attention. The compound's versatility as a synthetic intermediate positions it well for potential applications in emerging areas of chemical research and development.

For researchers seeking alternatives or similar compounds, several benzothiophene derivatives and carboxamide-containing molecules share structural features with 329221-97-8. Comparative studies of these analogs can provide valuable insights into how specific structural modifications affect chemical and biological properties, guiding future synthetic efforts in this chemical space.

In conclusion, 6-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents an interesting case study in specialized organic chemistry. Its unique combination of structural elements offers multiple avenues for research and potential application development. As scientific understanding of such molecular architectures deepens, compounds like CAS 329221-97-8 will likely continue to play important roles in advancing both chemical science and potential therapeutic development.